Cas no 1699518-82-5 (2-chloro-N-(2,2-dimethoxyethyl)pyrimidin-4-amine)

• Product Name: 2-chloro-N-(2,2-dimethoxyethyl)pyrimidin-4-amine
• CAS No: 1699518-82-5
• MF: C₈H₁₂ClN₃O₂
• MW: 217.652780532837
• CID: 5580046
• Update Time: 2025-05-24

2-chloro-N-(2,2-dimethoxyethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 2-chloro-N-(2,2-dimethoxyethyl)-
• 2-Chloro-N-(2,2-dimethoxyethyl)pyrimidin-4-amine
• 2-chloro-N-(2,2-dimethoxyethyl)pyrimidin-4-amine

• Inchi： 1S/C8H12ClN3O2/c1-13-7(14-2)5-11-6-3-4-10-8(9)12-6/h3-4,7H,5H2,1-2H3,(H,10,11,12)
• InChI Key： AOBAKOWMUIGZMG-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(NCC(OC)OC)=N1

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Boiling Point: 389.9±37.0 °C(Predicted)
• pka: 2.73±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-chloro-N-(2,2-dimethoxyethyl)pyrimidin-4-amine

Recent Advances in the Study of 2-chloro-N-(2,2-dimethoxyethyl)pyrimidin-4-amine (CAS: 1699518-82-5) in Chemical Biology and Pharmaceutical Research

The compound 2-chloro-N-(2,2-dimethoxyethyl)pyrimidin-4-amine (CAS: 1699518-82-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapeutics. Recent studies have focused on its unique chemical properties, synthetic applications, and biological activities, positioning it as a valuable scaffold for drug discovery.

One of the most notable advancements in the study of this compound is its role in the synthesis of selective kinase inhibitors. Researchers have demonstrated that 2-chloro-N-(2,2-dimethoxyethyl)pyrimidin-4-amine serves as a versatile building block for the construction of pyrimidine-based inhibitors targeting various kinases involved in cancer and inflammatory diseases. The presence of the chloro and dimethoxyethyl groups allows for further functionalization, enabling the development of compounds with enhanced potency and selectivity. Recent publications have highlighted its use in the synthesis of inhibitors for JAK, PI3K, and CDK families of kinases, showcasing its broad applicability in medicinal chemistry.

In addition to its synthetic utility, the biological activity of 2-chloro-N-(2,2-dimethoxyethyl)pyrimidin-4-amine itself has been investigated. Preliminary studies suggest that the compound exhibits moderate inhibitory activity against certain kinases, although its primary value lies in its role as a precursor. Researchers have also explored its potential as a probe for studying kinase signaling pathways, leveraging its ability to form covalent adducts with target proteins under specific conditions. These findings open new avenues for understanding kinase function and developing targeted therapies.

The synthetic routes to 2-chloro-N-(2,2-dimethoxyethyl)pyrimidin-4-amine have been optimized in recent years, with several research groups reporting improved yields and scalability. Novel catalytic methods, including transition metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of its production. These advancements are critical for ensuring the compound's availability for large-scale drug discovery efforts and further biological evaluation.

Looking ahead, the future research directions for 2-chloro-N-(2,2-dimethoxyethyl)pyrimidin-4-amine are expected to focus on expanding its applications in drug discovery and chemical biology. Areas of particular interest include the development of new derivatives with improved pharmacokinetic properties, the exploration of its potential in combination therapies, and the investigation of its off-target effects to ensure safety in therapeutic applications. As the understanding of its chemical and biological properties deepens, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.